Cas no 1354940-42-3 (4-(4-fluorophenyl)-6-(2-methoxyphenyl)pyrimidin-2-amine)

• Product Name: 4-(4-fluorophenyl)-6-(2-methoxyphenyl)pyrimidin-2-amine
• CAS No: 1354940-42-3
• MF: C₁₇H₁₄FN₃O
• MW: 295.310966968536
• MDL: MFCD21335595
• CID: 5188991
• Update Time: 2026-03-05

4-(4-fluorophenyl)-6-(2-methoxyphenyl)pyrimidin-2-amine Chemical and Physical Properties

Names and Identifiers

• 4-(4-fluorophenyl)-6-(2-methoxyphenyl)pyrimidin-2-amine
• 2-Pyrimidinamine, 4-(4-fluorophenyl)-6-(2-methoxyphenyl)-

• MDL： MFCD21335595
• Inchi： 1S/C17H14FN3O/c1-22-16-5-3-2-4-13(16)15-10-14(20-17(19)21-15)11-6-8-12(18)9-7-11/h2-10H,1H3,(H2,19,20,21)
• InChI Key： SZPDEKUAPZDQET-UHFFFAOYSA-N
• SMILES： C1(N)=NC(C2=CC=CC=C2OC)=CC(C2=CC=C(F)C=C2)=N1

Additional information on 4-(4-fluorophenyl)-6-(2-methoxyphenyl)pyrimidin-2-amine

Comprehensive Overview of 4-(4-fluorophenyl)-6-(2-methoxyphenyl)pyrimidin-2-amine (CAS No. 1354940-42-3)

The compound 4-(4-fluorophenyl)-6-(2-methoxyphenyl)pyrimidin-2-amine (CAS No. 1354940-42-3) is a pyrimidine derivative that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural properties and potential therapeutic applications. This molecule features a pyrimidine core substituted with a 4-fluorophenyl group and a 2-methoxyphenyl group, making it a promising candidate for drug discovery. Researchers are particularly interested in its role as a kinase inhibitor, which aligns with current trends in targeted cancer therapies and precision medicine.

In recent years, the demand for small-molecule inhibitors has surged, driven by advancements in personalized medicine and the need for more effective treatments with fewer side effects. The 4-(4-fluorophenyl)-6-(2-methoxyphenyl)pyrimidin-2-amine structure has been explored for its potential to modulate specific signaling pathways, such as those involving tyrosine kinases, which are often dysregulated in cancers. This aligns with the growing interest in AI-driven drug discovery, where computational models are used to predict the efficacy of novel compounds like this one.

From a synthetic chemistry perspective, the preparation of 4-(4-fluorophenyl)-6-(2-methoxyphenyl)pyrimidin-2-amine involves multi-step organic reactions, including cross-coupling and cyclization techniques. These methods are frequently discussed in academic forums and industry publications, reflecting the broader interest in green chemistry and sustainable synthesis. Researchers are also investigating the compound's structure-activity relationship (SAR) to optimize its pharmacological profile, a topic frequently searched in medicinal chemistry databases.

The compound's physicochemical properties, such as solubility, stability, and bioavailability, are critical for its development into a viable drug candidate. These factors are often highlighted in preclinical studies and are a common focus in pharmaceutical R&D discussions. Additionally, the rise of bioinformatics tools has enabled researchers to simulate the interactions of 4-(4-fluorophenyl)-6-(2-methoxyphenyl)pyrimidin-2-amine with biological targets, further accelerating its exploration.

Beyond oncology, this compound has potential applications in neurodegenerative diseases and inflammatory disorders, areas where kinase modulation is increasingly recognized as a therapeutic strategy. The integration of machine learning in drug development has also sparked interest in repurposing existing molecules like CAS No. 1354940-42-3 for new indications, a trend that resonates with the push for cost-effective and rapid drug discovery.

In summary, 4-(4-fluorophenyl)-6-(2-methoxyphenyl)pyrimidin-2-amine represents a versatile scaffold with broad implications for modern medicine. Its study bridges chemical synthesis, biological evaluation, and computational modeling, making it a compelling subject for both academic and industrial researchers. As the field evolves, this compound is likely to remain at the forefront of discussions on innovative therapeutics and drug design.